Cas no 140175-83-3 (Pyrene, 1-(1-methylethyl)-3,6-dinitro-)

• Product name: Pyrene, 1-(1-methylethyl)-3,6-dinitro-
• CAS No: 140175-83-3
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 1284334

Pyrene, 1-(1-methylethyl)-3,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1-(1-methylethyl)-3,6-dinitro-

• Inchi： 1S/C19H14N2O4/c1-10(2)15-9-17(21(24)25)14-7-6-13-16(20(22)23)8-4-11-3-5-12(15)19(14)18(11)13/h3-10H,1-2H3
• InChI Key： MMZCOSWFOLIBEI-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=C2C3=C4C(C=C2)=CC=C([N+]([O-])=O)C4=CC=C3C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 334.09542

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 511.5±38.0 °C(Predicted)
• PSA: 86.28